Cas no 924824-23-7 (N-{5-(4-ethylphenyl)methyl-1,3-thiazol-2-yl}-3,4-dihydro-2H-1-benzopyran-3-carboxamide)

• Product Name: N-{5-(4-ethylphenyl)methyl-1,3-thiazol-2-yl}-3,4-dihydro-2H-1-benzopyran-3-carboxamide
• CAS No: 924824-23-7
• MF: C₂₂H₂₂N₂O₂S
• MW: 378.487284183502
• CID: 5428041
• Update Time: 2025-06-14

N-{5-(4-ethylphenyl)methyl-1,3-thiazol-2-yl}-3,4-dihydro-2H-1-benzopyran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-[(4-ethylphenyl)methyl]-1,3-thiazol-2-yl]-3,4-dihydro-2H-chromene-3-carboxamide
• N-{5-(4-ethylphenyl)methyl-1,3-thiazol-2-yl}-3,4-dihydro-2H-1-benzopyran-3-carboxamide

• Inchi： 1S/C22H22N2O2S/c1-2-15-7-9-16(10-8-15)11-19-13-23-22(27-19)24-21(25)18-12-17-5-3-4-6-20(17)26-14-18/h3-10,13,18H,2,11-12,14H2,1H3,(H,23,24,25)
• InChI Key： IRZFRJXQAKZVNS-UHFFFAOYSA-N
• SMILES： C1OC2=C(C=CC=C2)CC1C(NC1=NC=C(CC2=CC=C(CC)C=C2)S1)=O

Additional information on N-{5-(4-ethylphenyl)methyl-1,3-thiazol-2-yl}-3,4-dihydro-2H-1-benzopyran-3-carboxamide

Comprehensive Analysis of N-{5-(4-ethylphenyl)methyl-1,3-thiazol-2-yl}-3,4-dihydro-2H-1-benzopyran-3-carboxamide (CAS No. 924824-23-7)

The compound N-{5-(4-ethylphenyl)methyl-1,3-thiazol-2-yl}-3,4-dihydro-2H-1-benzopyran-3-carboxamide (CAS No. 924824-23-7) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of a thiazole ring and a benzopyran scaffold makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its hybrid structure that combines features of both heterocyclic and aromatic systems.

One of the most frequently searched questions about this compound revolves around its synthesis and mechanism of action. The synthesis of N-{5-(4-ethylphenyl)methyl-1,3-thiazol-2-yl}-3,4-dihydro-2H-1-benzopyran-3-carboxamide typically involves multi-step organic reactions, including condensation and cyclization processes. The thiazole moiety is often introduced via a Hantzsch thiazole synthesis, while the benzopyran component is derived from chromene derivatives. These synthetic routes are of great interest to chemists working on structure-activity relationship (SAR) studies.

In recent years, the scientific community has shown growing interest in the pharmacological properties of this compound. Preliminary studies suggest that it may interact with specific enzyme systems, particularly those involved in inflammatory and oxidative stress pathways. This aligns with current research trends focusing on small molecule inhibitors and targeted therapies. The compound's potential applications in addressing metabolic disorders and age-related conditions have made it a subject of intense investigation in preclinical studies.

The physicochemical properties of CAS No. 924824-23-7 are another area of frequent inquiry. With a molecular weight of 378.47 g/mol, this compound exhibits moderate lipophilicity, which is crucial for its bioavailability and membrane permeability. The presence of both polar (carboxamide) and non-polar (ethylphenyl) groups in its structure contributes to its amphiphilic character, making it potentially suitable for various formulation strategies in drug development.

From a drug discovery perspective, the compound's structure-activity relationship has been a focus of recent publications. The thiazole ring is known to participate in hydrogen bonding interactions with biological targets, while the benzopyran system provides structural rigidity and influences the molecule's overall conformation. These features are particularly relevant in the context of modern fragment-based drug design approaches, where such hybrid structures are increasingly valued for their ability to interact with multiple binding sites.

The analytical characterization of this compound typically involves advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods are essential for confirming the compound's purity and structural integrity, especially given the complexity of its heterocyclic system. Researchers often search for information about the compound's spectral properties and chromatographic behavior, which are critical for quality control in pharmaceutical applications.

In the context of current biomedical research trends, there is particular interest in how this compound might interface with emerging technologies like artificial intelligence in drug discovery and computational chemistry approaches. Its structural features make it an interesting case study for molecular docking simulations and virtual screening protocols. The compound's potential as a lead structure for further optimization is frequently discussed in scientific forums and publications.

The patent landscape surrounding CAS No. 924824-23-7 reveals several applications in various therapeutic areas, though specific indications are often protected as trade secrets. This has led to considerable interest in the compound's intellectual property status and potential for further development. The scientific community continues to monitor publications and patent filings related to this molecule for new insights into its applications.

From a green chemistry perspective, researchers are investigating more sustainable synthetic routes to produce this compound. Current efforts focus on reducing organic solvent use, improving atom economy, and developing catalytic methods for key steps in its synthesis. These initiatives align with broader trends in environmentally friendly pharmaceutical manufacturing and are likely to influence future research directions involving this molecule.

As the field of precision medicine advances, compounds like N-{5-(4-ethylphenyl)methyl-1,3-thiazol-2-yl}-3,4-dihydro-2H-1-benzopyran-3-carboxamide are gaining attention for their potential in targeted therapies. The ability to modify its structure at multiple sites offers opportunities for creating derivatives with improved selectivity and reduced off-target effects. This adaptability makes it a valuable scaffold in the development of next-generation therapeutic agents.

The compound's stability profile under various conditions is another area of active research. Understanding its degradation pathways and identifying potential impurities are crucial for pharmaceutical development. Recent studies have employed advanced analytical techniques to characterize the compound's behavior under stress conditions, providing valuable data for formulation scientists.

In conclusion, N-{5-(4-ethylphenyl)methyl-1,3-thiazol-2-yl}-3,4-dihydro-2H-1-benzopyran-3-carboxamide (CAS No. 924824-23-7) represents an intriguing case study in modern medicinal chemistry. Its complex structure, combined with its potential biological activities, positions it as a molecule of significant interest across multiple research domains. As scientific understanding of its properties and applications continues to evolve, this compound is likely to remain a focus of investigation in both academic and industrial settings.